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Compound of Interest

Methyl 3-amino-4-
Compound Name: _
(trifluoromethyl)benzoate

Cat. No.: B170562

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Methyl 3-amino-4-(trifluoromethyl)benzoate, with a primary focus on the determination of its
molecular weight. This document is intended to serve as a valuable resource for professionals
in research and development, particularly within the pharmaceutical and chemical industries.

Chemical Identity and Structure

Methyl 3-amino-4-(trifluoromethyl)benzoate is an organic compound featuring a benzoate
core structure. Key functional groups, including an amino group and a trifluoromethyl group,
are substituted on the benzene ring, influencing its chemical reactivity and potential biological
activity.

Table 1: Compound Identification

Identifier Value

IUPAC Name Methyl 3-amino-4-(trifluoromethyl)benzoate
Molecular Formula CoHsF3NO:2

CAS Number 368-83-2

PubChem CID 136245

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b170562?utm_src=pdf-interest
https://www.benchchem.com/product/b170562?utm_src=pdf-body
https://www.benchchem.com/product/b170562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Molecular Weight Determination

The molecular weight of a compound is a fundamental physical property, crucial for
stoichiometric calculations in chemical reactions, preparation of solutions of known
concentration, and analytical characterization. The molecular weight is the sum of the atomic
weights of all constituent atoms in the molecular formula.

Molecular Formula

The molecular formula of Methyl 3-amino-4-(trifluoromethyl)benzoate is CoHsFsNO2. This
formula is derived from its chemical structure, which consists of nine carbon atoms, eight
hydrogen atoms, three fluorine atoms, one nitrogen atom, and two oxygen atoms.

Atomic Weights of Constituent Elements

The calculation of the molecular weight relies on the standard atomic weights of each element
present in the compound.

Table 2: Atomic Weight of Constituent Elements

Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011[1][2][3][4]
Hydrogen H 1.008[5][6][7][8]

Fluorine F 18.998[9][10][11][12][13]
Nitrogen N 14.007[14][15][16][17][18]
Oxygen o) 15.999[19][20][21][22][23]

Calculation of Molecular Weight

The molecular weight is calculated by multiplying the number of atoms of each element by its
atomic weight and summing the results.

Table 3: Molecular Weight Calculation for CoHsF3sNO2
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. ] Contribution to
Atomic Weight (

Element Number of Atoms Molecular Weight (
g/mol) gimol )

Carbon 9 12.011 108.099

Hydrogen 8 1.008 8.064

Fluorine 3 18.998 56.994

Nitrogen 1 14.007 14.007

Oxygen 2 15.999 31.998

Total 219.168

The calculated molecular weight of Methyl 3-amino-4-(trifluoromethyl)benzoate is 219.168
g/mol . It is noteworthy that an isomer of this compound, Methyl 3-amino-5-
(trifluoromethyl)benzoate, possesses the same molecular formula and, consequently, the same
molecular weight of 219.16 g/mol .[24]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of this compound are
beyond the scope of this guide. However, standard analytical techniques such as mass
spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and elemental analysis would
be employed to confirm the identity and purity of the compound, and to experimentally verify its
molecular weight.

Visualizations
Logical Relationship of Molecular Weight Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of
Methyl 3-amino-4-(trifluoromethyl)benzoate.
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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